Cas no 129393-23-3 (3-O-beta-D-glucopyranosyl-23,24-dihydrocucurbitacin F)

• Product Name: 3-O-beta-D-glucopyranosyl-23,24-dihydrocucurbitacin F
• CAS No: 129393-23-3
• MF: C₃₆H₅₈O₁₂
• MW: 682.838532924652
• CID: 2000476
• PubChem ID: 23900089
• Update Time: 2025-04-21

3-O-beta-D-glucopyranosyl-23,24-dihydrocucurbitacin F Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl-23,24-dihydrocucurbitacin F
• ACon1_000682
• 129393-23-3
• AKOS040736036
• NCGC00169462-02!17-(2,6-dihydroxy-6-methyl-3-oxoheptan-2-yl)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• 2,3,16,20,25-Pentahydroxycucurbita-5-ene-11,22-dio
• BRD-A09091138-001-01-0
• MEGxp0_000950
• NCGC00169462-01

• Inchi： 1S/C36H58O12/c1-31(2,45)12-11-23(40)36(8,46)28-20(39)14-33(5)22-10-9-17-18(35(22,7)24(41)15-34(28,33)6)13-19(38)29(32(17,3)4)48-30-27(44)26(43)25(42)21(16-37)47-30/h9,18-22,25-30,37-39,42-46H,10-16H2,1-8H3
• InChI Key： MSHWJYPCLRLDEB-UHFFFAOYSA-N
• SMILES： OC1CC2(C)C3CC=C4C(C)(C)C(C(CC4C3(C)C(CC2(C)C1C(C(CCC(C)(C)O)=O)(C)O)=O)O)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 682.39282728g/mol
• Monoisotopic Mass: 682.39282728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides